Budesonide 21-acetate
Budesonide 21-acetate
Brand Name:
Vulcanchem
CAS No.:
51333-05-2
VCID:
VC20788363
InChI:
InChI=1S/C27H36O7/c1-5-6-23-33-22-12-19-18-8-7-16-11-17(29)9-10-25(16,3)24(18)20(30)13-26(19,4)27(22,34-23)21(31)14-32-15(2)28/h9-11,18-20,22-24,30H,5-8,12-14H2,1-4H3/t18-,19-,20-,22+,23?,24+,25-,26-,27+/m0/s1
SMILES:
CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)COC(=O)C)C)O)C
Molecular Formula:
C₂₇H₃₆O₇
Molecular Weight:
472.6 g/mol
Budesonide 21-acetate
CAS No.: 51333-05-2
Cat. No.: VC20788363
Molecular Formula: C₂₇H₃₆O₇
Molecular Weight: 472.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 51333-05-2 |
|---|---|
| Molecular Formula | C₂₇H₃₆O₇ |
| Molecular Weight | 472.6 g/mol |
| IUPAC Name | [2-[(1S,2S,4R,8S,9S,11S,12S,13R)-11-hydroxy-9,13-dimethyl-16-oxo-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C27H36O7/c1-5-6-23-33-22-12-19-18-8-7-16-11-17(29)9-10-25(16,3)24(18)20(30)13-26(19,4)27(22,34-23)21(31)14-32-15(2)28/h9-11,18-20,22-24,30H,5-8,12-14H2,1-4H3/t18-,19-,20-,22+,23?,24+,25-,26-,27+/m0/s1 |
| Standard InChI Key | QZIYSFVNRMBENV-PONRWWDOSA-N |
| Isomeric SMILES | CCCC1O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(=O)C=C[C@@]5([C@H]4[C@H](C[C@@]3([C@@]2(O1)C(=O)COC(=O)C)C)O)C |
| SMILES | CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)COC(=O)C)C)O)C |
| Canonical SMILES | CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)COC(=O)C)C)O)C |
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